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Compound of Interest

Compound Name: Anisodine hydrobromide

Cat. No.: B1230993

Get Quote

These application notes provide a detailed overview of the administration of anisodamine

hydrobromide to conscious dogs, with a focus on its cardiovascular and respiratory effects. The

information is intended for researchers, scientists, and drug development professionals.

Mechanism of Action
Anisodamine hydrobromide is a tropane alkaloid derived from the plant Anisodus tanguticus[1]

[2]. Its primary mechanism involves acting as an anticholinergic agent by inhibiting the action of

acetylcholine, a key neurotransmitter in the nervous system[2][3]. It functions mainly as a non-

specific muscarinic acetylcholine receptor (mAChR) antagonist, which leads to the relaxation of

smooth muscles and a reduction in glandular secretions[2][3][4]. This action is beneficial in

treating conditions like smooth muscle spasms[3].

In addition to its anticholinergic properties, anisodamine hydrobromide exhibits vasodilatory

effects, which are attributed to its ability to act as a relatively weak alpha-1 adrenergic

antagonist[4][5]. This blockade can relieve vasospasms and improve microcirculation[6]. The

drug also possesses anti-inflammatory properties by inhibiting the release of mediators like

histamine and prostaglandins[3]. Unlike some other anticholinergic agents, anisodamine has
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lower penetrability across the blood-brain barrier, resulting in weaker central nervous system

effects[4][5].
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Start: 6 Telemetered Beagle Dogs

Phase (1 of 6)

 Latin Square Design

12-Hour Fasting Period

Single Dose Administration
(IV or Gavage per Group)

24-Hour Continuous Monitoring
(ECG, Blood Pressure, Respiration)

Data Collection at Specific Time Points:
Pre-dose, 5, 10, 20, 30 min

1, 1.5, 2, 4, 8, 24 h

72-Hour Washout Period

Begin Next Phase

 Repeat 5x

End of Study

 After Final Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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